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Compound of Interest

Compound Name: benzyl 2-aminopropanoate

Cat. No.: B8808450 Get Quote

This guide provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of benzyl 2-aminopropanoate. Adherence to these procedures

is critical for ensuring personal safety and maintaining a secure laboratory environment for

researchers, scientists, and drug development professionals.

Hazard Summary: Benzyl 2-aminopropanoate, particularly in its hydrochloride salt form, is

classified as an irritant.[1][2] It is known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[1][2] One form is also considered harmful if swallowed.[2]

Therefore, handling this compound requires strict adherence to safety protocols to minimize

exposure.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling benzyl 2-
aminopropanoate to prevent skin and eye contact, and inhalation.
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Protection Type Specific Equipment Purpose

Eye and Face Protection

Chemical safety goggles that

meet ANSI Z.87.1 standards. A

face shield should be worn

over goggles if there is a risk of

splashing.

To protect eyes from splashes

and airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Double-gloving is

recommended for extended

handling.

To prevent skin contact with

the chemical.

Body Protection

A long-sleeved laboratory coat,

fully buttoned. A chemical-

resistant apron is advised for

operations with a higher risk of

splashing.[3]

To protect skin and clothing

from spills.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

avoid dust and aerosol

formation.[3][4] If a fume hood

is not available, a NIOSH-

approved respirator may be

necessary.

To prevent inhalation of dust or

aerosols.

Footwear
Closed-toe and closed-heel

shoes.

To protect feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is crucial for safety and maintaining the integrity of the

compound.

1. Storage and Preparation:

Upon receipt, store benzyl 2-aminopropanoate in a tightly sealed container in a cool, dry,

and dark place.[3] Some suppliers recommend storage in a freezer under -20°C in an inert
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atmosphere.[5][6]

Before use, allow the container to equilibrate to room temperature to prevent moisture

condensation.

All weighing and solution preparation should be performed within a certified chemical fume

hood.[3]

2. Handling and Use:

Avoid the formation of dust and aerosols.[4]

Ensure adequate ventilation at all times.[4]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[4]

3. Spill and Exposure Procedures:

Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the spill with an

inert absorbent material. Sweep up the material and place it in a sealed, suitable container

for hazardous waste disposal.[4] Do not let the product enter drains.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water and remove

contaminated clothing.[3]

Eye Contact: Flush the eyes with plenty of water for at least 15 minutes.[7] Seek medical

attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

[3]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]

Disposal Plan
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Proper disposal of benzyl 2-aminopropanoate and any associated waste is essential to

prevent environmental contamination and comply with regulations.

Waste Type Disposal Procedure

Unused Compound
Dispose of as hazardous chemical waste in a

properly labeled and sealed container.[3]

Contaminated Materials

Any materials that have come into contact with

the chemical, such as gloves, absorbent pads,

and pipette tips, should be disposed of in a

designated hazardous waste container.[3]

Solutions

Aqueous and organic solutions containing

benzyl 2-aminopropanoate should be collected

in separate, appropriate hazardous waste

containers.

Quantitative Data
The following table summarizes key quantitative data for benzyl 2-aminopropanoate
hydrochloride.

Property Value

Molecular Formula C10H14ClNO2[1][5]

Molecular Weight 215.67 g/mol [1][2]

Appearance White to off-white crystalline powder[5]

Solubility Soluble in DMSO, Methanol, Water[5]

Vapor Pressure 0.0154 mmHg at 25°C[5]

Experimental Workflow
The following diagram illustrates a safe handling workflow for benzyl 2-aminopropanoate in a

laboratory setting.
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Caption: Safe handling workflow for benzyl 2-aminopropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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